ethyl 4-(4-morpholinyl)-8-(trifluoromethyl)-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-morpholin-4-yl-8-(trifluoromethyl)quinoline-3-carboxylate
• InChI: InChI=1S/C17H17F3N2O3/c1-2-25-16(23)12-10-21-14-11(4-3-5-13(14)17(18,19)20)15(12)22-6-8-24-9-7-22/h3-5,10H,2,6-9H2,1H3
• InChI Key: DLKBIJMWBYGBGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1N3CCOCC3)C=CC=C2C(F)(F)F
• Molecular Formula: C17H17F3N2O3
• Molecular Weight: 354.32 g/mol

Description

Ethyl 4-(4-morpholinyl)-8-(trifluoromethyl)-3-quinolinecarboxylate is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as "MTIQ" and has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

MTIQ has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to have anti-inflammatory properties, which make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, MTIQ has been studied for its anti-cancer properties, with promising results in inhibiting the growth of cancer cells. Furthermore, MTIQ has been studied for its anti-viral properties, with potential applications in treating viral infections such as influenza.

Mechanism of Action

The mechanism of action of MTIQ is not fully understood, but it is believed to act through the inhibition of various cellular signaling pathways. MTIQ has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, MTIQ has been shown to inhibit the activity of protein kinase C, an enzyme that plays a role in cellular signaling and cancer cell growth.
Biochemical and Physiological Effects:
MTIQ has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. Additionally, MTIQ has been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, MTIQ has been shown to inhibit the replication of viruses, such as influenza.

Advantages and Limitations for Lab Experiments

MTIQ has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. Additionally, MTIQ has been shown to have low toxicity, making it a viable compound for in vitro and in vivo studies. However, one limitation of MTIQ is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on MTIQ. One area of research could focus on optimizing the synthesis method to increase yield and purity. Additionally, further studies could be conducted to fully understand the mechanism of action of MTIQ. Furthermore, research could be conducted to investigate the potential of MTIQ as a therapeutic agent in treating other diseases, such as viral infections. Finally, research could be conducted to develop new derivatives of MTIQ with improved properties, such as increased solubility.
In conclusion, MTIQ is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. Its anti-inflammatory, anti-cancer, and anti-viral properties make it a promising compound for future research. The synthesis method of MTIQ has been optimized to increase yield and purity, and it has been shown to have low toxicity. While there are limitations to its use in lab experiments, there are several potential future directions for research on MTIQ.